Cas no 878057-40-0 (N-2-(3,4-dimethoxyphenyl)ethyl-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878057-40-0
• MF: C₂₆H₃₁N₃O₆S
• MW: 513.605845689774
• CID: 5510830
• Update Time: 2025-10-22

N-2-(3,4-dimethoxyphenyl)ethyl-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• N-2-(3,4-dimethoxyphenyl)ethyl-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C26H31N3O6S/c1-34-22-10-9-19(15-23(22)35-2)11-12-27-25(30)18-36(32,33)24-16-29(21-8-4-3-7-20(21)24)17-26(31)28-13-5-6-14-28/h3-4,7-10,15-16H,5-6,11-14,17-18H2,1-2H3,(H,27,30)
• InChI Key： WPWUNEGXFKACSB-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)CS(C1C2=C(N(CC(=O)N3CCCC3)C=1)C=CC=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

N-2-(3,4-Dimethoxyphenyl)ethyl-2-{[1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl]sulfonyl}acetamide: A Comprehensive Overview

The compound with CAS No. 878057-40-0, named N-2-(3,4-dimethoxyphenyl)ethyl-2-{[1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl]sulfonyl}acetamide, is a highly complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its structure, synthesis, biological properties, and potential applications in drug discovery.

Structural Features and Synthesis

The molecular structure of N-2-(3,4-dimethoxyphenyl)ethyl is characterized by a phenethyl group substituted with two methoxy groups at the 3 and 4 positions. This substitution pattern is known to enhance the compound's lipophilicity and stability, making it a favorable moiety in drug design. The other key component of this compound is the indole ring system, which is a common structural motif in many bioactive molecules. The indole moiety in this compound is further substituted with a sulfonyl group attached to an acetamide chain. The presence of the sulfonyl group introduces additional electronic effects, potentially enhancing the molecule's ability to interact with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. Researchers have employed multi-component reactions and catalytic methodologies to synthesize this compound with high yields and purity. These methods not only ensure scalability but also pave the way for further modifications to optimize pharmacokinetic properties.

Biological Activity and Mechanism of Action

Emerging studies have highlighted the potential of N-2-(3,4-dimethoxyphenyl)ethyl derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, preclinical data suggest that this compound exhibits potent inhibitory activity against kinases associated with cancer progression. The indole moiety plays a crucial role in mediating these interactions due to its ability to form hydrogen bonds and π–π interactions with target proteins.

Moreover, the sulfonyl group in the molecule has been shown to enhance bioavailability by improving solubility and reducing first-pass metabolism. This attribute makes it a promising candidate for oral drug delivery systems. Ongoing research is focused on understanding the exact mechanism of action and identifying potential off-target effects to ensure safety profiles are optimized.

Applications in Drug Discovery

The versatility of N-[1-(indol-sulfonyl)]acetamide derivatives makes them valuable tools in drug discovery programs targeting diverse therapeutic areas. Recent studies have explored their potential as anti-inflammatory agents, where they demonstrate selective inhibition of pro-inflammatory cytokines without affecting normal immune responses. Additionally, their ability to modulate neurodegenerative pathways has positioned them as candidates for treating conditions such as Alzheimer's disease.

In the context of infectious diseases, this compound has shown promise as an antiviral agent by disrupting viral replication mechanisms. Its unique chemical structure allows it to penetrate cellular membranes effectively while maintaining selectivity for viral targets over host proteins.

Safety and Toxicological Considerations

As with any novel chemical entity, understanding the safety profile is paramount before advancing into clinical trials. Preliminary toxicological studies indicate that N-[1-(indol-sulfonyl)]acetamide derivatives exhibit low acute toxicity when administered at therapeutic doses. However, long-term studies are required to assess potential chronic effects and genotoxicity.

To mitigate risks associated with off-target effects, researchers are employing advanced computational models to predict toxicity profiles early in the drug development process. These models leverage machine learning algorithms to analyze large datasets of chemical structures and their corresponding biological responses.

Conclusion

The compound N-[1-(indol-sulfonyl)]acetamide, represented by CAS No. 878057-40-, stands at the forefront of modern medicinal chemistry due to its intricate structure and diverse biological activities. Its development represents a convergence of synthetic ingenuity and cutting-edge biological research.

As research progresses, this molecule holds immense potential for addressing unmet medical needs across various therapeutic areas. Continued investment in both fundamental research and translational studies will be essential to unlock its full therapeutic potential while ensuring patient safety remains a top priority.